3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine
3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine
Brand Name:
Vulcanchem
CAS No.:
131933-67-0
VCID:
VC0238300
InChI:
InChI=1S/C33H59N6O9P.Na/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-30(40)35-22-27(45-5-2)24-46-49(43,44)47-25-29-28(37-38-34)21-31(48-29)39-23-26(3)32(41)36-33(39)42;/h23,27-29,31H,4-22,24-25H2,1-3H3,(H,35,40)(H,43,44)(H,36,41,42);/q;+1/p-1/t27?,28-,29+,31+;/m0./s1
SMILES:
CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OCC.[Na+]
Molecular Formula:
C33H58N6NaO9P
Molecular Weight:
736.8 g/mol
3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine
CAS No.: 131933-67-0
Main Products
VCID: VC0238300
Molecular Formula: C33H58N6NaO9P
Molecular Weight: 736.8 g/mol
| CAS No. | 131933-67-0 |
|---|---|
| Product Name | 3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine |
| Molecular Formula | C33H58N6NaO9P |
| Molecular Weight | 736.8 g/mol |
| IUPAC Name | sodium;[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [2-ethoxy-3-(octadecanoylamino)propyl] phosphate |
| Standard InChI | InChI=1S/C33H59N6O9P.Na/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-30(40)35-22-27(45-5-2)24-46-49(43,44)47-25-29-28(37-38-34)21-31(48-29)39-23-26(3)32(41)36-33(39)42;/h23,27-29,31H,4-22,24-25H2,1-3H3,(H,35,40)(H,43,44)(H,36,41,42);/q;+1/p-1/t27?,28-,29+,31+;/m0./s1 |
| Standard InChIKey | BAPXDLATVJKKRD-ZIYRSEDISA-M |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OC[C@@H]1[C@H](C[C@@H](O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OCC.[Na+] |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OCC.[Na+] |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC1C(CC(O1)N2C=C(C(=O)NC2=O)C)N=[N+]=[N-])OCC.[Na+] |
| Synonyms | 1-octadecanamido-2-(ethoxypropyl)-rac-3-phospho-3'-azido-3'-deoxythymidine 3'-azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine 3-ADPEPT CP 92 CP-92 |
| PubChem Compound | 72297 |
| Last Modified | Nov 11 2021 |
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